Cas no 1782453-99-9 (1-(3-Fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3-Fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 1782453-99-9
• MF: C₁₄H₁₇FO₂
• MW: 236.281987905502
• CID: 5766049
• PubChem ID: 84798171
• Update Time: 2025-07-19

1-(3-Fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1782453-99-9
• 1-(3-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid
• EN300-1741593
• 1-(3-Fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H17FO2/c1-10-7-11(9-12(15)8-10)14(13(16)17)5-3-2-4-6-14/h7-9H,2-6H2,1H3,(H,16,17)
• InChI Key： UXVGNMJASWRRKK-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 236.12125794g/mol
• Monoisotopic Mass: 236.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-Fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid

Research Brief on 1-(3-Fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid (CAS: 1782453-99-9)

1-(3-Fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid (CAS: 1782453-99-9) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane-carboxylic acid scaffold substituted with a fluoro-methylphenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

The synthesis of 1-(3-Fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid involves a multi-step process, including the introduction of the fluorine and methyl groups at specific positions on the phenyl ring, followed by the formation of the cyclohexane-carboxylic acid moiety. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity and purity of the compound. The synthetic route has been optimized to achieve high yields and scalability, making it feasible for further preclinical and clinical studies.

Pharmacological evaluations of 1-(3-Fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits significant binding affinity to certain enzymes and receptors involved in inflammatory and metabolic pathways. These findings suggest its potential utility in the treatment of conditions such as chronic inflammation, metabolic disorders, and possibly neurodegenerative diseases. Further mechanistic studies are underway to elucidate the precise molecular interactions and downstream effects of this compound.

In addition to its therapeutic potential, 1-(3-Fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid has also been investigated for its physicochemical properties, including solubility, stability, and bioavailability. These properties are critical for its development as a viable drug candidate. Recent formulations have employed nanotechnology-based delivery systems to enhance its bioavailability and target specificity, addressing some of the challenges associated with its physicochemical profile.

The safety and toxicological profile of 1-(3-Fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid have been assessed in preclinical models. Initial toxicity studies indicate a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, comprehensive long-term toxicity studies are required to fully establish its safety profile before progressing to clinical trials.

In conclusion, 1-(3-Fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid (CAS: 1782453-99-9) represents a promising candidate for further drug development. Its unique chemical structure, coupled with its demonstrated pharmacological activity and favorable safety profile, positions it as a valuable lead compound in the search for novel therapeutics. Ongoing research aims to explore its full therapeutic potential and optimize its properties for clinical application.